3-(2,4-dichlorophenyl)-5-[(mesitylmethyl)thio]-4H-1,2,4-triazol-4-amine

• IUPAC Name: 3-(2,4-dichlorophenyl)-5-[(2,4,6-trimethylphenyl)methylsulfanyl]-1,2,4-triazol-4-amine
• InChI: InChI=1S/C18H18Cl2N4S/c1-10-6-11(2)15(12(3)7-10)9-25-18-23-22-17(24(18)21)14-5-4-13(19)8-16(14)20/h4-8H,9,21H2,1-3H3
• InChI Key: KMZLBTCGCXKODM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)CSC2=NN=C(N2N)C3=C(C=C(C=C3)Cl)Cl)C
• Molecular Formula: C18H18Cl2N4S
• Molecular Weight: 393.3 g/mol

Description

3-(2,4-dichlorophenyl)-5-[(mesitylmethyl)thio]-4H-1,2,4-triazol-4-amine, also known as DMTA, is a chemical compound that has been synthesized and studied for its potential use in scientific research. DMTA is a member of the triazole family of compounds, which have been shown to have a variety of biological activities.

Mechanism of Action

The mechanism of action of 3-(2,4-dichlorophenyl)-5-[(mesitylmethyl)thio]-4H-1,2,4-triazol-4-amine is not fully understood, but it is thought to involve the inhibition of specific enzymes that are involved in cellular processes. This inhibition can lead to a variety of effects, including the suppression of cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells, as well as reduce the production of inflammatory cytokines. In vivo studies have shown that this compound can reduce tumor growth and improve survival rates in animal models of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(2,4-dichlorophenyl)-5-[(mesitylmethyl)thio]-4H-1,2,4-triazol-4-amine in scientific research is its relatively simple synthesis method. Additionally, this compound has been shown to have activity against a variety of different targets, making it a potentially useful compound for the development of new drugs. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are a number of potential future directions for the study of 3-(2,4-dichlorophenyl)-5-[(mesitylmethyl)thio]-4H-1,2,4-triazol-4-amine. One area of interest is in the development of new drugs for the treatment of cancer and other diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound, as well as its potential toxicity and side effects. Finally, more research is needed to determine the optimal conditions for the synthesis and use of this compound in scientific research.

Synthesis Methods

3-(2,4-dichlorophenyl)-5-[(mesitylmethyl)thio]-4H-1,2,4-triazol-4-amine can be synthesized using a variety of methods, including the reaction of 2,4-dichlorophenylhydrazine with mesitylthiol, followed by cyclization with sodium azide. Other methods involve the use of different reagents and catalysts, but all result in the formation of this compound.

Scientific Research Applications

3-(2,4-dichlorophenyl)-5-[(mesitylmethyl)thio]-4H-1,2,4-triazol-4-amine has been studied for its potential use in a variety of scientific research applications. One area of interest is in the development of new drugs for the treatment of various diseases. This compound has been shown to have activity against a number of different targets, including enzymes involved in cancer cell growth and proliferation.